molecular formula C6H9BN2O4S B15301494 (1-(1,1-Dioxidothietan-3-yl)-1H-pyrazol-4-yl)boronic acid

(1-(1,1-Dioxidothietan-3-yl)-1H-pyrazol-4-yl)boronic acid

Cat. No.: B15301494
M. Wt: 216.03 g/mol
InChI Key: RZIRXDZKLJJVRP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

[1-(1,1-dioxo-1lambda6-thietan-3-yl)-1H-pyrazol-4-yl]boronic acid: is a boronic acid derivative that features a unique combination of a thietane ring and a pyrazole ring

Properties

Molecular Formula

C6H9BN2O4S

Molecular Weight

216.03 g/mol

IUPAC Name

[1-(1,1-dioxothietan-3-yl)pyrazol-4-yl]boronic acid

InChI

InChI=1S/C6H9BN2O4S/c10-7(11)5-1-8-9(2-5)6-3-14(12,13)4-6/h1-2,6,10-11H,3-4H2

InChI Key

RZIRXDZKLJJVRP-UHFFFAOYSA-N

Canonical SMILES

B(C1=CN(N=C1)C2CS(=O)(=O)C2)(O)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [1-(1,1-dioxo-1lambda6-thietan-3-yl)-1H-pyrazol-4-yl]boronic acid typically involves the following steps:

    Formation of the Thietane Ring: The thietane ring can be synthesized through the reaction of a suitable dithiol with an appropriate electrophile under controlled conditions.

    Pyrazole Ring Formation: The pyrazole ring is usually formed via the condensation of a hydrazine derivative with a 1,3-dicarbonyl compound.

    Boronic Acid Introduction:

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of automated reactors, continuous flow systems, and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

    Oxidation: The compound can undergo oxidation reactions, particularly at the thietane ring, leading to the formation of sulfoxides or sulfones.

    Reduction: Reduction reactions can target the boronic acid group, converting it to a boronate ester or other reduced forms.

    Substitution: The pyrazole ring can participate in various substitution reactions, such as halogenation or alkylation.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

    Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

    Substitution: Halogenation can be achieved using reagents like N-bromosuccinimide, while alkylation may involve alkyl halides under basic conditions.

Major Products

    Oxidation: Sulfoxides and sulfones.

    Reduction: Boronate esters.

    Substitution: Halogenated or alkylated pyrazole derivatives.

Scientific Research Applications

Chemistry

In chemistry, [1-(1,1-dioxo-1lambda6-thietan-3-yl)-1H-pyrazol-4-yl]boronic acid is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction pathways and the development of novel materials.

Biology and Medicine

In biology and medicine, this compound has potential applications as a pharmacophore in drug design. Its boronic acid group can interact with biological targets such as enzymes, making it a candidate for the development of enzyme inhibitors or other therapeutic agents.

Industry

In industry, the compound can be used in the development of advanced materials, such as polymers or coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of [1-(1,1-dioxo-1lambda6-thietan-3-yl)-1H-pyrazol-4-yl]boronic acid involves its interaction with molecular targets through its boronic acid group. This group can form reversible covalent bonds with diols or other nucleophiles, making it useful in enzyme inhibition and other biological applications. The thietane and pyrazole rings contribute to the compound’s stability and reactivity.

Comparison with Similar Compounds

Similar Compounds

  • [1-(1,1-dioxo-1lambda6-thietan-3-yl)ethane-1-sulfonyl chloride]
  • [1,1-dioxo-1lambda6-thietan-3-yl methanesulfonate]

Uniqueness

Compared to similar compounds, [1-(1,1-dioxo-1lambda6-thietan-3-yl)-1H-pyrazol-4-yl]boronic acid is unique due to the presence of both a boronic acid group and a pyrazole ring. This combination provides a distinct set of chemical properties and reactivity patterns, making it a versatile compound for various applications.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.